
2-Fluoro-2-methylbutane safety data sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Fluoro-2-methylbutane

Cat. No.: B1626623 Get Quote

An In-depth Technical Guide on the Safety Data for 2-Fluoro-2-methylbutane

This technical guide provides a summary of the available safety and property data for 2-
Fluoro-2-methylbutane (CAS No. 661-53-0). The information is intended for researchers,

scientists, and professionals in drug development who may be handling this compound. Due to

a lack of a comprehensive, publicly available Safety Data Sheet (SDS), this document compiles

information from various chemical data aggregators. It is crucial to note that much of the

toxicological and hazard information is not readily available, and therefore, this compound

should be handled with extreme caution, assuming it may be hazardous.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 2-Fluoro-2-
methylbutane that have been reported across multiple sources.
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Property Value Source(s)

Molecular Formula C5H11F [1][2][3]

Molecular Weight 90.14 g/mol [1][2][3]

Melting Point -121°C [1][4][5]

Boiling Point 45°C to 61°C [1][4][5]

Density 0.754 to 0.7915 g/cm³ [1][4][5]

Vapor Pressure 202 mmHg at 25°C [1]

Refractive Index 1.338 to 1.354 [1][4][5]

LogP (Octanol/Water Partition

Coefficient)
2.1 to 2.1445 [1][3]

Hydrogen Bond Donor Count 0 [1][3]

Hydrogen Bond Acceptor

Count
1 [1][3]

Rotatable Bond Count 1 [1][3]

Exact Mass 90.084478513 Da [1][2][3]

Safety and Hazard Information
The available safety information for 2-Fluoro-2-methylbutane is limited. Many standard safety

data sheet sections, such as GHS classification, hazard statements, and detailed toxicological

data, are reported as "no data available". The following table reflects this lack of

comprehensive data.
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Safety Parameter Information Source(s)

GHS Pictogram(s) No data available [2][6]

Signal Word No data available [2][6]

Hazard Statement(s) No data available [2][6]

Precautionary Statement(s) No data available [2][6]

Toxicity Data (e.g., LD50,

LC50)
No data available [6]

Ecological Information No data available [6]

Given the low boiling point and the presence of fluorine, it is prudent to treat 2-Fluoro-2-
methylbutane as a highly flammable and potentially toxic substance. Standard precautions for

handling volatile organic compounds should be strictly followed.

Experimental Protocols
Detailed experimental protocols for determining the safety parameters of 2-Fluoro-2-
methylbutane are not available in the searched literature. General methodologies for

determining properties like melting point, boiling point, and density are standard laboratory

procedures and are not detailed here.

Logical Workflow for Safe Handling
The following diagram outlines a general workflow for the safe handling of a chemical with

limited safety information, such as 2-Fluoro-2-methylbutane. This workflow is based on

standard laboratory safety principles.
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General Safe Handling Workflow for 2-Fluoro-2-methylbutane

Preparation & Assessment

Handling & Experimentation

Emergency & Disposal

Information Gathering
(Assume Hazardous)

Risk Assessment
(Flammability, Inhalation)

Select Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Engineering Controls
(Fume Hood)

Transport in Secondary Containment

Perform Experiment in Fume Hood

Store in a Cool, Well-Ventilated Area

Spill Response
(Absorbent Material, Ventilation)

Waste Disposal
(Follow Institutional Guidelines)

Exposure Response
(First Aid, Seek Medical Attention)

Click to download full resolution via product page

Caption: General workflow for handling 2-Fluoro-2-methylbutane.
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First Aid Measures
While specific first aid measures for 2-Fluoro-2-methylbutane are not available, general

procedures for handling similar chemicals should be followed in case of exposure:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[6]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and water for at least 15 minutes. Seek medical attention if irritation persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Fire-Fighting Measures
For related flammable compounds, the following fire-fighting measures are recommended and

should be considered for 2-Fluoro-2-methylbutane:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

Specific Hazards: The substance is expected to be highly flammable. Vapors may form

explosive mixtures with air and can travel to a source of ignition and flash back.[8]

Containers may explode when heated.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8][9]

Handling and Storage
General guidelines for handling and storing volatile, flammable liquids should be strictly

adhered to:

Handling: Work in a well-ventilated area, preferably in a chemical fume hood.[10] Avoid

breathing vapors.[10] Ground and bond containers when transferring material to prevent
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static discharge.[8][9] Use non-sparking tools.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

sources of ignition.[11][12]

Given the significant gaps in the safety data for 2-Fluoro-2-methylbutane, it is imperative that

any work with this chemical is preceded by a thorough risk assessment and that it is handled

only by trained personnel in a controlled laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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